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Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B1504120 Get Quote

Essential Safety and Handling Guide for 18:1
Biotinyl Cap PE
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine-N-(cap biotinyl)). Adherence to these protocols is essential for ensuring

personal safety and proper management of this chemical.

Immediate Safety and Handling Precautions
18:1 Biotinyl Cap PE is a hazardous substance that requires careful handling to prevent

adverse health effects. According to its Safety Data Sheet (SDS), it is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1] Furthermore, it is

suspected of damaging fertility or the unborn child and may cause damage to organs through

prolonged or repeated exposure.[1] Therefore, all handling should be performed in a well-

ventilated area, preferably within a chemical fume hood.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to minimize exposure. The following table outlines the

minimum PPE requirements for handling 18:1 Biotinyl Cap PE based on the identified

hazards.
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Task
Required Personal

Protective Equipment
Rationale

Receiving & Unpacking
Chemical-resistant gloves, Lab

coat, Safety glasses.

To protect against potential

container contamination or

breakage during transit.

Weighing & Aliquoting

Chemical-resistant lab coat,

Chemical splash goggles,

Double nitrile gloves. All work

should be performed in a

certified chemical fume hood

or a ventilated balance

enclosure.

To prevent inhalation of any

aerosols and to protect eyes

and skin from direct contact

with the concentrated

compound.[1]

Solution Preparation &

General Handling

Chemical-resistant lab coat,

Chemical splash goggles,

Nitrile gloves. All work must be

performed in a certified

chemical fume hood.

To protect against splashes

and ensure vapors are

contained.[1][2]

Waste Disposal

Chemical-resistant lab coat,

Chemical splash goggles,

Heavy-duty or double nitrile

gloves.

To safely handle contaminated

materials and waste

containers.

Quantitative and Physical Data
The following table summarizes key quantitative data for 18:1 Biotinyl Cap PE.
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Parameter Value Source

CAS Number 384835-51-2 [3]

Molecular Formula C₅₇H₁₀₂N₄O₁₁PNaS

Molecular Weight 1105.47 g/mol

Form Liquid (typically in chloroform)

Storage Temperature -20°C [4]

Purity >99% [4]

Operational and Disposal Plans
Proper handling and disposal are critical for maintaining a safe and compliant laboratory. The

following procedural guidance outlines the key steps from receipt to disposal.

Experimental Protocol: Step-by-Step Handling
Procedure

Pre-Handling Inspection: Before use, allow the vial to equilibrate to room temperature.[5]

Visually inspect the container for any signs of damage or leakage.

Work Area Preparation: Ensure a certified chemical fume hood is operational. Cover the

work surface with absorbent, disposable bench paper.

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.[1]

This includes, at a minimum, a lab coat, safety goggles, and chemical-resistant gloves.[2]

Dispensing the Chemical: If the product is in a sealed ampule, score the ampule neck with a

file and carefully break it open using a protective cloth or ampule snapper. Use a calibrated

pipette or syringe to transfer the desired amount.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Decontaminate all surfaces and equipment.

First Aid:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/shop/products/18-1-biotinyl-cap-pe-25mg-1/NC0866315
https://www.avantiresearch.com/en-gb/products/product/870273-181-biotinyl-cap-pe
https://www.avantiresearch.com/en-gb/products/product/870273-181-biotinyl-cap-pe
https://www.researchgate.net/file.PostFileLoader.html?id=5894e43148954c96ff6198d6&assetKey=AS%3A457771981250560%401486152753081
https://www.broadpharm.com/msds/bp-28340
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Biotin_PEG6_alcohol.pdf
https://www.broadpharm.com/msds/bp-28340
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately wash the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, ensuring to separate the eyelids.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a poison center or

doctor if you feel unwell.[1]

Inhalation: Move the person to fresh air.[1] In all cases of exposure, seek medical attention

if irritation or symptoms persist.[1]

Disposal Plan
18:1 Biotinyl Cap PE must be disposed of as special or hazardous waste.[1] Do not dispose of

it down the drain or in regular trash.[6]

Waste Identification: All waste containing 18:1 Biotinyl Cap PE, including contaminated

consumables (e.g., pipette tips, tubes, gloves), must be identified as hazardous chemical

waste.[2][6]

Containerization: Collect all waste in a designated, chemically resistant, and clearly labeled

hazardous waste container with a secure lid.[2][6]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-

N-(cap biotinyl))".[2][6]

Storage: Store the sealed waste container in a designated, secure waste accumulation area

away from incompatible materials.[2][6]

Disposal: Arrange for waste pickup through your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor.[1][2][6] Empty

containers should also be treated as hazardous waste as they may contain residue.[2]

Handling and Disposal Workflow
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Preparation & Handling

Waste Management & Disposal

Step 1: Preparation
- Review SDS

- Prepare Fume Hood
- Don Required PPE

Step 2: Handling
- Equilibrate to RT

- Dispense Chemical
- Perform Experiment

Proceed with caution

Step 3: Decontamination
- Clean work area

- Decontaminate equipment

After use

Spill or Exposure Event

Step 4: Segregate Waste
- Collect all contaminated items

(gloves, tips, tubes)

Step 5: Containerize
- Use designated hazardous

waste container

Step 6: Label Container
- 'Hazardous Waste'

- Full Chemical Name

Step 7: Store Safely
- Designated & secure area

Step 8: Final Disposal
- Contact EHS for pickup

End: Process Complete

Start: Receive
18:1 Biotinyl Cap PE

Follow First Aid
Procedures & Seek
Medical Attention

Immediate ActionAfter stabilization

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 18:1 Biotinyl Cap PE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. broadpharm.com [broadpharm.com]

2. benchchem.com [benchchem.com]

3. Avanti Polar Lipids 18:1 BIOTINYL CAP PE 25MG, Quantity: Each of 1 | Fisher Scientific
[fishersci.com]

4. avantiresearch.com [avantiresearch.com]

5. researchgate.net [researchgate.net]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 18:1 Biotinyl
Cap PE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1504120#personal-protective-equipment-for-
handling-18-1-biotinyl-cap-pe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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